![molecular formula C7H5BrN2 B1285415 8-Bromoimidazo[1,2-a]pyridine CAS No. 850349-02-9](/img/structure/B1285415.png)
8-Bromoimidazo[1,2-a]pyridine
Overview
Description
8-Bromoimidazo[1,2-a]pyridine is a chemical compound with the molecular formula C7H5BrN2 . It is a type of heterocyclic compound, which are often used in pharmaceutical applications .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, including 8-Bromoimidazo[1,2-a]pyridine, has been well studied in the past decade . The synthesis methods include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions .Molecular Structure Analysis
The molecular weight of 8-Bromoimidazo[1,2-a]pyridine is 197.03 g/mol . The InChI key is GCCVNNZARPFXES-UHFFFAOYSA-N . The compound has a topological polar surface area of 17.3 Ų .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines have been synthesized through various methods, including transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions . These methods have been developed to improve the ecological impact of the classical schemes .Physical And Chemical Properties Analysis
8-Bromoimidazo[1,2-a]pyridine has a molecular weight of 197.03 g/mol . It has a topological polar surface area of 17.3 Ų . The compound has no hydrogen bond donor count and has one hydrogen bond acceptor count .Scientific Research Applications
Anticancer Research
8-Bromoimidazo[1,2-a]pyridine derivatives have shown potential as anticancer agents. Studies have synthesized various derivatives and evaluated their antiproliferative potential against cancer cell lines, such as breast cancer cells. Some compounds exhibited potent activity, indicating the promise of these derivatives in developing effective treatments for cancer .
Material Science
In material science, the structural character of 8-Bromoimidazo[1,2-a]pyridine makes it a valuable scaffold. Its derivatives are used in the synthesis of materials with specific properties, contributing to advancements in this field .
Optoelectronic Devices
The derivatives of 8-Bromoimidazo[1,2-a]pyridine are being explored for their use in optoelectronic devices. They have been studied as blue-emitting materials for organic light-emitting diodes (OLEDs), which are crucial for full-color displays and energy-efficient lighting .
Sensors
The unique chemical structure of 8-Bromoimidazo[1,2-a]pyridine makes it suitable for sensor applications. Researchers have developed fluorescent probes based on this compound for the detection of various analytes, demonstrating its versatility in sensor technology .
Confocal Microscopy and Imaging
8-Bromoimidazo[1,2-a]pyridine-functionalized dyes have been designed for use in confocal microscopy and imaging. These dyes can be used as fluorescent probes for detecting specific ions in biological samples, aiding in the visualization of cellular processes .
Pharmaceutical Chemistry
In pharmaceutical chemistry, 8-Bromoimidazo[1,2-a]pyridine serves as a heterocyclic scaffold for the synthesis of various drugs. Its derivatives are functionalized to create compounds with desired pharmacological activities, including antiviral, antibacterial, and anti-inflammatory properties .
Mechanism of Action
Target of Action
It is known that imidazo[1,2-a]pyridine derivatives exhibit significant activity against multidrug-resistant tuberculosis (mdr-tb) and extensively drug-resistant tuberculosis (xdr-tb) . Therefore, it can be inferred that 8-Bromoimidazo[1,2-a]pyridine might interact with similar targets involved in the tuberculosis pathway.
Mode of Action
Imidazo[1,2-a]pyridine derivatives are known to exhibit significant activity against mdr-tb and xdr-tb . This suggests that 8-Bromoimidazo[1,2-a]pyridine might interact with its targets in a similar manner, leading to changes that inhibit the growth or survival of the tuberculosis bacteria.
Safety and Hazards
Future Directions
Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications . The synthesis of these compounds has been well studied in the past decade because of its importance as a bioactive scaffold . Future research will likely continue to explore environmentally benign synthetic strategies .
properties
IUPAC Name |
8-bromoimidazo[1,2-a]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrN2/c8-6-2-1-4-10-5-3-9-7(6)10/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCCVNNZARPFXES-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=CN=C2C(=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00590092 |
Source
|
| Record name | 8-Bromoimidazo[1,2-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00590092 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
850349-02-9 |
Source
|
| Record name | 8-Bromoimidazo[1,2-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00590092 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 8-Bromoimidazo[1,2-a]pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is innovative about the proposed synthesis method for 6-chloro-8-bromoimidazo[1,2-a]pyridine?
A1: The research paper [] introduces a novel approach to synthesizing 6-chloro-8-bromoimidazo[1,2-a]pyridine. This method stands out due to its simplicity and cost-effectiveness. The researchers successfully synthesized the target compound by reacting readily available and affordable starting materials: 2-amino-5-chloropyridine and N-bromo succinimide. The reaction proceeds under mild conditions, eliminating the need for specialized equipment. This streamlined approach offers a more practical and efficient alternative to previous synthesis methods.
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